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Compound of Interest

Compound Name: CKD 602

Cat. No.: B1191915

Get Quote

Application Notes and Protocols for CKD-602
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of CKD-602, a

potent topoisomerase I inhibitor, in experimental settings. The information is intended to guide

researchers in accurately preparing stock solutions and conducting in vitro and in vivo studies.

Physicochemical Properties of CKD-602
CKD-602, also known as belotecan, is a synthetic, water-soluble camptothecin derivative.[1] It

is a pale yellowish crystalline compound.[2] A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of CKD-602
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Property Value Reference

Molecular Formula C25H28ClN3O4 [3]

Molecular Weight 469.96 g/mol [3]

Appearance
Pale yellowish crystalline

compound
[2]

Solubility (Water) 8.22 mg/mL [2]

Solubility (DMSO) 47 mg/mL (100.0 mM) [3]

pKa values 2.32 and 9.15 [2]

Stability

Stable in solid state over a

range of temperatures and

humidity.[2] Decomposes

slightly by light.[2] Hydrolysis is

reversible and rapid in

aqueous buffer solutions and is

pH-dependent.[2]

Mechanism of Action
CKD-602 is a potent inhibitor of human DNA topoisomerase I.[4][5] By stabilizing the covalent

complex between topoisomerase I and DNA, it prevents the re-ligation of single-strand breaks,

leading to the accumulation of DNA damage, cell cycle arrest, and ultimately, apoptosis.[1][3]
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Stock Solution Preparation

In Vitro Experiment

Weigh CKD-602 Powder

Dissolve in DMSO

Aliquot for Storage

Store at -80°C

Prepare Serial Dilutions
in Culture MediumSeed Cells in 96-well Plate

Treat Cells

Incubate (e.g., 48h)

Assess Cell Viability

Analyze Data (IC50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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